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Compound of Interest

Compound Name: Ethyl 2-furoate

Cat. No.: B074758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Core Chemical Identity and Properties
Ethyl 2-furoate, a carboxylic ester, is a derivative of 2-furoic acid.[1][2] It is identified by the

CAS Number 614-99-3.[3][4][5] This compound is also known by several synonyms, including

ethyl furan-2-carboxylate, ethyl pyromucate, and 2-furancarboxylic acid ethyl ester.[4][5]

Molecular and Physicochemical Data
A summary of the key identifiers and properties of Ethyl 2-furoate is presented below for quick

reference.
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Property Value Source(s)

CAS Number 614-99-3 [3][4][5]

Molecular Formula C7H8O3 [2][4][5]

Molecular Weight 140.14 g/mol [2][4]

Appearance

White or colorless to

yellow/orange powder, lump,

or clear liquid

[4][6]

Odor

Warm, fruity-floral, slightly

more pungent than ethyl

benzoate

[4]

Melting Point 32-37 °C (lit.) [4][5][7]

Boiling Point 196 °C (lit.) [4][5][7]

Density 1.117 g/mL at 25 °C (lit.) [4][5]

Flash Point 70.00 °C (158.00 °F) TCC [3]

Solubility
Insoluble in water; soluble in

alcohol and oils
[4][7][8]

InChI Key
LOFDXZJSDVCYAS-

UHFFFAOYSA-N
[4][5]

SMILES CCOC(=O)c1ccco1

Spectroscopic Profile
Spectroscopic data is crucial for the unambiguous identification and characterization of Ethyl
2-furoate. Key spectral information includes:

1H NMR: Available data provides the proton nuclear magnetic resonance spectrum.[9]

IR Spectra: Infrared spectroscopy data is available from various sources, including the

Coblentz Society's evaluated infrared reference spectra collection.[2][10][11]
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Section 2: Synthesis of Ethyl 2-furoate
The primary industrial production method for Ethyl 2-furoate involves a two-step process

starting from furfural.[4][7]

Oxidation of Furfural: Furfural is first oxidized to 2-furoic acid.

Esterification: The resulting 2-furoic acid undergoes esterification with ethanol to yield Ethyl
2-furoate.[4][7]

A common laboratory and industrial method for this esterification is the Fischer esterification,

which involves reacting 2-furoic acid with ethanol in the presence of an acid catalyst.[12][13]

Caption: Fischer Esterification of 2-Furoic Acid.

The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which

enhances its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl

carbon. Subsequent proton transfers and the elimination of a water molecule lead to the

formation of the ester.[12][13] To drive the equilibrium towards the product side, an excess of

the alcohol is often used, or the water formed during the reaction is removed.[12][13] Recent

research has explored the use of recyclable solid acid catalysts, such as tungstophosphoric

acid/zirconia composites, to create a more environmentally benign synthesis process.[14]

Section 3: Applications in Research and Drug
Development
Ethyl 2-furoate and its parent compound, 2-furoic acid, are valuable building blocks in organic

synthesis and have established roles in the pharmaceutical industry.[14][15]

Intermediate in Pharmaceutical Synthesis
The furan ring is a key structural motif in numerous active pharmaceutical ingredients (APIs). 2-

Furoic acid and its esters are precursors in the synthesis of a wide range of drugs, including:

Antibiotics: Nitrofuran antibiotics like nitrofurantoin and furazolidone utilize the furan structure

for their broad-spectrum antimicrobial activity.[15]
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Antiparasitic Agents: Compounds such as diloxanide furoate are effective against intestinal

infections.[15]

Cardiovascular Drugs: Derivatives are used to manufacture alpha-1 blockers like prazosin

for treating hypertension.[15]

Corticosteroids: The furoate moiety in mometasone furoate enhances the drug's anti-

inflammatory potency and metabolic stability.[15]

The synthesis of these complex molecules often involves the modification of the furan ring or

the ester group of compounds like Ethyl 2-furoate. For instance, halo-substituted 2-furoic acid

esters can undergo transesterification and saponification to produce various 2-furoic acid

derivatives.[16]

Flavor and Fragrance Agent
Ethyl 2-furoate is recognized for its pleasant aroma and is used as a flavoring and fragrance

agent. It is found naturally in various fruits and food products, including apple cider, mango

wines, and honey. Its sensory profile is described as floral, balsamic, and fruity. While it has

been suggested for use in flavor compositions, it is important to note that it is not on the

G.R.A.S. (Generally Recognized as Safe) list in the U.S. Federal Register.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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